Cas no 58464-47-4 (Piperazine Dihydriodide)

Piperazine Dihydriodide is a crystalline compound primarily used in organic synthesis and pharmaceutical applications. Its key advantages include high purity and stability, making it suitable for precise chemical reactions. The dihydriodide form enhances solubility in polar solvents, facilitating its use in aqueous or alcohol-based systems. It serves as a versatile intermediate in the preparation of piperazine derivatives, which are integral to various medicinal compounds. The compound's consistent quality and reliable performance ensure reproducibility in research and industrial processes. Piperazine Dihydriodide is handled under standard laboratory conditions, with precautions to avoid moisture exposure due to its hygroscopic nature.
Piperazine Dihydriodide structure
Piperazine Dihydriodide structure
Product Name:Piperazine Dihydriodide
CAS No:58464-47-4
MF:C4H12I2N2
MW:341.960425376892
MDL:MFCD00054377
CID:2953082
PubChem ID:354334582
Update Time:2025-10-31

Piperazine Dihydriodide Chemical and Physical Properties

Names and Identifiers

    • Piperazine Dihydriodide
    • Piperazinium Diiodide
    • Piperazinium Iodide
    • P2492
    • MFCD00054377
    • E83784
    • piperazine dihydroiodide
    • Piperazine diHI
    • Piperazine-1,4-diium iodide
    • piperazine;dihydroiodide
    • 58464-47-4
    • MDL: MFCD00054377
    • Inchi: 1S/C4H10N2.2HI/c1-2-6-4-3-5-1;;/h5-6H,1-4H2;2*1H
    • InChI Key: QZCGFUVVXNFSLE-UHFFFAOYSA-N
    • SMILES: I.I.N1CCNCC1

Computed Properties

  • Exact Mass: 341.90899g/mol
  • Monoisotopic Mass: 341.90899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 26.5
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.1

Experimental Properties

  • Melting Point: 250°C(dec.)(lit.)

Piperazine Dihydriodide Security Information

Piperazine Dihydriodide Pricemore >>

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Additional information on Piperazine Dihydriodide

Introduction to Piperazine Dihydriodide (CAS No. 58464-47-4)

Piperazine Dihydriodide, a compound with the chemical formula C₄H₁₀N₂·2HI, is a significant molecule in the field of pharmaceutical and biochemical research. Its CAS number, 58464-47-4, uniquely identifies it in scientific literature and databases. This compound has garnered attention due to its versatile applications and the growing body of research surrounding its mechanisms and potential uses.

The structure of Piperazine Dihydriodide consists of a piperazine backbone, which is a six-membered heterocyclic amine containing two nitrogen atoms. This structural feature makes it a valuable scaffold for various pharmacological applications. The dihydriodide form indicates that the molecule is bound with two iodine atoms, which can influence its reactivity and interactions with biological targets.

In recent years, Piperazine Dihydriodide has been extensively studied for its role in drug development. Its ability to act as a ligand in various biochemical pathways has made it a candidate for treating a range of conditions. For instance, research has shown that it can modulate enzyme activity and receptor binding, making it promising for applications in neurology and immunology.

One of the most compelling areas of research involving Piperazine Dihydriodide is its potential in oncology. Studies have demonstrated that it can interfere with cancer cell proliferation by inhibiting key signaling pathways. The iodine atoms in its structure may enhance its ability to cross the blood-brain barrier, allowing for targeted action in central nervous system disorders. This has led to investigations into its efficacy in treating conditions such as glioblastoma and other brain tumors.

Furthermore, Piperazine Dihydriodide has shown promise in the treatment of infectious diseases. Its interaction with bacterial enzymes has been explored as a means to develop novel antibiotics. The unique chemical properties of the compound allow it to disrupt bacterial cell wall synthesis and other vital metabolic processes, offering a potential solution to antibiotic-resistant strains.

The synthesis of Piperazine Dihydriodide is another area of active interest. Researchers have developed various synthetic routes to optimize yield and purity. These methods often involve the reaction of piperazine with hydriodic acid under controlled conditions. Advances in synthetic chemistry have enabled the production of larger quantities of the compound, facilitating more comprehensive biological studies.

From a pharmacokinetic perspective, Piperazine Dihydriodide exhibits interesting properties that make it suitable for therapeutic use. Its solubility and stability under physiological conditions are crucial factors that determine its bioavailability and shelf life. Additionally, its metabolic pathways have been studied to understand how the body processes the compound and any potential side effects.

Regulatory considerations also play a significant role in the development and use of Piperazine Dihydriodide. Compliance with Good Manufacturing Practices (GMP) ensures that the compound meets high standards of quality and safety. Clinical trials are ongoing to evaluate its efficacy and safety profiles, which are essential for regulatory approval and market entry.

The future prospects for Piperazine Dihydriodide are promising, with ongoing research exploring new applications and formulations. Innovations in drug delivery systems may enhance its therapeutic potential by improving targeting accuracy and reducing side effects. Collaborative efforts between academia and industry are likely to drive further advancements in this field.

In conclusion, Piperazine Dihydriodide (CAS No. 58464-47-4) is a multifaceted compound with significant implications for pharmaceutical research and development. Its unique chemical structure, coupled with its diverse biological activities, makes it a valuable candidate for treating various diseases. As research continues to uncover new insights into its mechanisms and applications, the therapeutic potential of this compound is expected to expand further.

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